Cas no 1807206-92-3 (3-Chloro-2-methyl-4-nitrobenzylamine)

• Product Name: 3-Chloro-2-methyl-4-nitrobenzylamine
• CAS No: 1807206-92-3
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• CID: 5001780
• Update Time: 2025-06-13

3-Chloro-2-methyl-4-nitrobenzylamine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-methyl-4-nitrobenzylamine

• Inchi： 1S/C8H9ClN2O2/c1-5-6(4-10)2-3-7(8(5)9)11(12)13/h2-3H,4,10H2,1H3
• InChI Key： FIWOGJLRLOPODT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(CN)=C1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 1.6
• Topological Polar Surface Area: 71.8

Additional information on 3-Chloro-2-methyl-4-nitrobenzylamine

Professional Introduction to 3-Chloro-2-methyl-4-nitrobenzylamine (CAS No. 1807206-92-3)

3-Chloro-2-methyl-4-nitrobenzylamine, identified by its CAS number 1807206-92-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of nitroaromatic amines, which are widely studied for their potential applications in medicinal chemistry and drug development. The structural features of this molecule, particularly the presence of a chloro substituent and a nitro group, make it a versatile intermediate in synthetic chemistry, enabling its use in the synthesis of more complex molecules.

The 3-Chloro-2-methyl-4-nitrobenzylamine molecule exhibits unique chemical properties that make it valuable in various chemical transformations. The chloro group at the third position and the methyl group at the second position contribute to its reactivity, allowing for nucleophilic substitution reactions and other functionalization processes. These characteristics are particularly useful in the synthesis of biologically active compounds, where precise control over molecular structure is essential.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from nitroaromatic compounds. The nitro group in 3-Chloro-2-methyl-4-nitrobenzylamine can be reduced to an amine, which is a common strategy in drug design to enhance bioavailability and improve pharmacological activity. This transformation is often achieved using reducing agents such as iron powder or catalytic hydrogenation, providing a pathway to synthesize amines with specific biological properties.

One of the most compelling aspects of 3-Chloro-2-methyl-4-nitrobenzylamine is its role as a building block in the synthesis of more complex molecules. Researchers have utilized this compound to develop novel heterocyclic structures, which are known for their diverse biological activities. For instance, derivatives of this compound have been explored as potential intermediates in the synthesis of antimicrobial agents, anti-inflammatory drugs, and even anticancer compounds. The ability to modify the structure of 3-Chloro-2-methyl-4-nitrobenzylamine allows chemists to fine-tune its properties, making it an indispensable tool in medicinal chemistry.

The importance of this compound is further underscored by its applications in academic research. Numerous studies have demonstrated its utility in synthesizing novel pharmacophores, which are molecular structures responsible for a drug's biological activity. For example, researchers have used 3-Chloro-2-methyl-4-nitrobenzylamine to develop inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and neurodegenerative disorders. These studies highlight the compound's potential as a precursor for developing next-generation therapeutics.

From a synthetic chemistry perspective, 3-Chloro-2-methyl-4-nitrobenzylamine offers several advantages due to its structural versatility. The presence of both electron-withdrawing and electron-donating groups allows for diverse reaction pathways, enabling chemists to explore multiple synthetic strategies. This flexibility is particularly valuable in drug discovery pipelines, where rapid and efficient synthesis of target compounds is crucial.

In addition to its pharmaceutical applications, 3-Chloro-2-methyl-4-nitrobenzylamine has found utility in materials science and industrial chemistry. Its unique reactivity makes it suitable for use in polymer synthesis and as a precursor for specialty chemicals. The ability to incorporate this compound into larger molecular frameworks has led to the development of novel materials with enhanced properties, such as improved thermal stability or increased biodegradability.

The latest research on 3-Chloro-2-methyl-4-nitrobenzylamine continues to reveal new possibilities for its application across various fields. Advances in computational chemistry have allowed researchers to predict the behavior of this compound under different conditions, facilitating more efficient synthetic routes. Furthermore, innovations in green chemistry have led to the development of environmentally friendly methods for producing and handling this compound, reducing the ecological footprint of its use.

As our understanding of molecular interactions grows, so does the potential for 3-Chloro-2-methyl-4-nitrobenzylamine to contribute to scientific progress. Its role as a key intermediate in drug development underscores its importance in modern chemistry. By leveraging its unique properties and exploring new synthetic pathways, researchers can continue to unlock its full potential, leading to groundbreaking discoveries and advancements.